![molecular formula C18H20N2O2 B7511680 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide](/img/structure/B7511680.png)
2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide, also known as compound X, is a synthetic compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X is not fully understood, but it is believed to act as a modulator of certain receptors in the brain. It may also have an effect on the activity of certain enzymes and proteins, although more research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects
Compound X has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain receptors in the brain, which may have implications for the treatment of neurological disorders. Additionally, this compound X has been shown to have an effect on the activity of certain enzymes and proteins, which may have implications for drug discovery.
Advantages and Limitations for Lab Experiments
The advantages of using 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X in lab experiments include its unique structure and potential applications in neuroscience and drug discovery. However, there are also limitations to its use, including the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X. One area of interest is in the development of new drugs that target the receptors and enzymes that this compound X modulates. Additionally, further research is needed to fully understand the mechanism of action of this compound X and its potential applications in neuroscience. Finally, there may be potential applications for this compound X in other fields, such as materials science or catalysis.
Synthesis Methods
The synthesis of 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X involves a multistep process that begins with the reaction of 2-naphthol with ethyl chloroacetate to form 2-naphthyl-2-oxoacetate. This intermediate is then reacted with 3-aminocaprolactam to form the final product, this compound X. The synthesis of this compound X has been optimized to improve yield and purity, making it a viable option for scientific research.
Scientific Research Applications
Compound X has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for certain receptors in the brain, making it a potential tool for studying the function of these receptors. Additionally, 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X has been studied for its potential use in drug discovery, as it may be able to modulate the activity of certain enzymes and proteins.
properties
IUPAC Name |
2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c21-17(20-16-7-3-4-10-19-18(16)22)12-13-8-9-14-5-1-2-6-15(14)11-13/h1-2,5-6,8-9,11,16H,3-4,7,10,12H2,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCGJXYJGOWBZJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(=O)C(C1)NC(=O)CC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.